Cas no 62369-71-5 (Uridine, 5-fluoro-, 3'-acetate)

Uridine, 5-fluoro-, 3'-acetate structure
62369-71-5 structure
Product Name:Uridine, 5-fluoro-, 3'-acetate
CAS No:62369-71-5
MF:C11H13FN2O7
MW:304.228526830673
CID:447641
PubChem ID:71387182
Update Time:2025-04-19

Uridine, 5-fluoro-, 3'-acetate Chemical and Physical Properties

Names and Identifiers

    • Uridine, 5-fluoro-, 3'-acetate
    • [(2R,3S,4R,5R)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] acetate
    • 3'-O-Acetyl-5-fluorouridine
    • 62369-71-5
    • DTXSID60809319
    • Inchi: 1S/C11H13FN2O7/c1-4(16)20-8-6(3-15)21-10(7(8)17)14-2-5(12)9(18)13-11(14)19/h2,6-8,10,15,17H,3H2,1H3,(H,13,18,19)/t6-,7-,8-,10-/m1/s1
    • InChI Key: RMRNMSAHVZQOQD-FDDDBJFASA-N
    • SMILES: FC1C(NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)OC(C)=O)O)=O)=O

Computed Properties

  • Exact Mass: 304.07069
  • Monoisotopic Mass: 304.07067892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • PSA: 125.4
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